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Introduction
Protein kinases are a crucial class of enzymes that regulate a vast array of cellular processes

by catalyzing the phosphorylation of substrate proteins.[1][2] Their dysregulation is a hallmark

of numerous diseases, including cancer, making them prime targets for therapeutic

intervention.[2] The in vitro kinase assay is a fundamental tool for studying kinase activity,

identifying substrates, and screening for inhibitors.[3] This document provides a detailed

protocol for a non-radioactive, in vitro kinase assay using Biotin-Crosstide, a biotinylated

peptide substrate.

Crosstide is a synthetic peptide derived from glycogen synthase kinase-3β (GSK-3) and serves

as a substrate for several kinases, including Akt/PKB, MAPKAP kinase-1, and p70S6K.[4] The

biotin tag on Biotin-Crosstide allows for easy capture and detection of the peptide, facilitating

a variety of assay formats.[4] This protocol will focus on an Enzyme-Linked Immunosorbent

Assay (ELISA)-based method, which offers high sensitivity and a non-radioactive workflow.

Signaling Pathway Context: The PI3K/Akt Signaling
Pathway
Crosstide is a well-established substrate for Akt (Protein Kinase B), a key node in the PI3K/Akt

signaling pathway. This pathway is critical for regulating cell growth, proliferation, survival, and
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metabolism. A simplified diagram of this pathway is presented below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Tyrosine
Kinase (RTK)

PI3K

Activation

PIP3

Conversion of PIP2

PIP2

PDK1

Recruitment &
Activation

Akt (PKB)

Recruitment

Phosphorylation &
Activation

Crosstide (Substrate)

Phosphorylation

Downstream
Cellular Responses

(Growth, Survival, etc.)

Regulation of

Phosphorylated
Crosstide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinase Reaction

Capture & Detection

Kinase

Incubate

Biotin-Crosstide ATP

Add Reaction Mix
& Incubate

Transfer to plate

Streptavidin-
coated Plate

Wash

Add Primary Ab
(anti-phospho-Crosstide)

Wash

Add Secondary Ab
(HRP-conjugated)

Wash

Add TMB Substrate

Add Stop Solution
& Read Absorbance

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12380859?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12380859?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/10631503/
https://pubmed.ncbi.nlm.nih.gov/10631503/
https://bpsbioscience.com/luminescence-kinase-assays-illuminate-the-path-to-inhibitor-discovery
https://pubmed.ncbi.nlm.nih.gov/17115924/
https://pubmed.ncbi.nlm.nih.gov/17115924/
https://www.iscabiochemicals.com/products/0/29
https://www.benchchem.com/product/b12380859#protocol-for-in-vitro-kinase-assay-using-biotin-crosstide
https://www.benchchem.com/product/b12380859#protocol-for-in-vitro-kinase-assay-using-biotin-crosstide
https://www.benchchem.com/product/b12380859#protocol-for-in-vitro-kinase-assay-using-biotin-crosstide
https://www.benchchem.com/product/b12380859#protocol-for-in-vitro-kinase-assay-using-biotin-crosstide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12380859?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

